2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile

• CAS No.: 122453-02-5
• Molecular Formula: C11H7ClN2
• Molecular Weight: 202.64 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-1H-pyrrole-3-carbonitrile
• InChI: InChI=1S/C11H7ClN2/c12-10-3-1-8(2-4-10)11-9(7-13)5-6-14-11/h1-6,14H
• InChI Key: AYHPEZVIRQXWOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CN2)C#N)Cl

Description

2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C11H7ClN2 and its molecular weight is 202.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 108 mL of trifluoroacetic acid stirred at 23° C. is added 54.00 g (0.183 mol) of solid p-chloro-β-[(formylmethyl)amino]cinnamonitrile, diethyl acetal over a period of 45 minutes. This addition produced an exotherm to 38° C. and, 32 minutes into the addition, a solid started to precipitate. After stirring at room temperature for 30 minutes, the reaction mixture is vacuum filtered and the collected solid is washed first with trifluoroacetic acid, secondly with an ethyl acetate-hexane mixture, and finally with hexane. The yield is 16.83 g (45.4%) of an off-white solid, mp 165°-166° C.